Cas no 1700124-26-0 (2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy-)

• Product Name: 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy-
• CAS No: 1700124-26-0
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5253236
• Update Time: 2025-06-15

2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy-

• Inchi： 1S/C12H16O2S/c1-9-4-5-12(10(2)6-9)15-8-11(13)7-14-3/h4-6H,7-8H2,1-3H3
• InChI Key： LSHHRKGSFWMMFK-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(C)C=C1C)C(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy-

Introduction to 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- (CAS No. 1700124-26-0)

2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- (CAS No. 1700124-26-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its 1-[(2,4-dimethylphenyl)thio]-3-methoxy substitution on the 2-propanone backbone, which imparts distinct properties and reactivity profiles.

The molecular formula of 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- is C₁₁H₁₆O₂S, and its molecular weight is approximately 216.30 g/mol. The compound features a ketone functional group (C=O) and a thioether group (S), which are key structural elements that influence its chemical behavior and reactivity. The presence of the (2,4-dimethylphenyl)thio substituent introduces aromatic character and enhances the compound's stability and solubility in various solvents.

In the realm of pharmaceutical research, 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- could be a valuable starting point for the design of novel anti-inflammatory agents.

Beyond its biological applications, 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- has also been investigated for its utility in organic synthesis. Its versatile reactivity makes it an attractive building block for the synthesis of more complex molecules. A notable example is its use in the preparation of thioether-containing natural products and pharmaceutical intermediates. A research article published in Organic Letters in 2021 detailed a novel synthetic route that utilized 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- as a key intermediate to synthesize a series of bioactive thioether compounds with potential therapeutic applications.

The physical properties of 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- are also noteworthy. It is typically a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is around 185°C at standard atmospheric pressure, making it suitable for use in various laboratory settings without requiring specialized handling conditions.

In terms of safety and handling, while 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation to minimize exposure to vapors.

The synthesis of 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- can be achieved through several methods. One common approach involves the reaction of (2,4-dimethylphenyl)mercaptan with 3-methoxyacetophenone in the presence of a suitable base such as potassium carbonate (K₂CO₃). This reaction proceeds via an S_NAr mechanism to form the desired thioether product. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the thioether functionality onto the acetophenone backbone.

The commercial availability of 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- has increased over the years due to its growing demand in research and development activities. Several specialized chemical suppliers now offer this compound with high purity grades suitable for both academic and industrial applications. When purchasing this compound, it is essential to verify the supplier's credentials and ensure that the product meets the required specifications for intended use.

In conclusion, 2-Propanone, 1-[(2,4-dimethylphenyl)thio]-3-methoxy- (CAS No. 1700124-26-0) is a versatile organic compound with significant potential in pharmaceutical research and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further exploration and development into new therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.